Cas no 52415-05-1 (2-Iodo-6-nitro-1,4-xylene)

• Product Name: 2-Iodo-6-nitro-1,4-xylene
• CAS No: 52415-05-1
• MF: C₈H₈INO₂
• MW: 277.059094429016
• CID: 1089646
• PubChem ID: 71711129
• Update Time: 2025-06-10

2-Iodo-6-nitro-1,4-xylene Chemical and Physical Properties

Names and Identifiers

• 1-Iodo-2,5-dimethyl-3-nitrobenzene
• 2-Iodo-6-nitro-1,4-xylene
• A870991
• DTXSID30856810
• 52415-05-1
• AKOS022173235

• Inchi： 1S/C8H8INO2/c1-5-3-7(9)6(2)8(4-5)10(11)12/h3-4H,1-2H3
• InChI Key： MXYQAISPHJYIJL-UHFFFAOYSA-N
• SMILES： IC1=CC(C)=CC(=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 276.95998g/mol
• Monoisotopic Mass: 276.95998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-Iodo-6-nitro-1,4-xylene

Professional Introduction to 2-Iodo-6-nitro-1,4-xylene (CAS No. 52415-05-1)

2-Iodo-6-nitro-1,4-xylene, with the chemical formula C₈H₅INO₂, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound, identified by its CAS number CAS No. 52415-05-1, has garnered attention due to its versatile applications in the development of various chemical entities. The unique structural features of 2-Iodo-6-nitro-1,4-xylene, including the presence of both iodine and nitro functional groups on a xylene backbone, make it a valuable building block for synthesizing more complex molecules.

The iodine substituent at the 2-position and the nitro group at the 6-position contribute to the compound's reactivity, enabling a range of chemical transformations that are useful in medicinal chemistry and material science. Specifically, the iodine atom can participate in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, while the nitro group can be reduced to an amine or used in diazotization reactions. These properties have made 2-Iodo-6-nitro-1,4-xylene a popular choice for researchers looking to construct intricate molecular architectures.

In recent years, 2-Iodo-6-nitro-1,4-xylene has been increasingly utilized in the synthesis of bioactive compounds. For instance, studies have demonstrated its role in the preparation of novel anticancer agents and antimicrobial agents. The nitro group can be selectively reduced to an amine, which can then be further functionalized to introduce other pharmacophores. This flexibility has allowed chemists to design molecules with specific biological activities.

One notable application of 2-Iodo-6-nitro-1,4-xylene is in the development of ligands for metal-organic frameworks (MOFs). MOFs are porous materials that have been widely studied for their potential in gas storage, separation technologies, and catalysis. The ability to incorporate functional groups like iodine and nitro into these frameworks can enhance their performance by tuning their binding properties. Recent research has shown that 2-Iodo-6-nitro-1,4-xylene-based ligands can be used to create MOFs with improved stability and selectivity.

The synthesis of 2-Iodo-6-nitro-1,4-xylene itself is an intriguing process that highlights the compound's synthetic utility. Typically, it is prepared through a nitration reaction followed by iodination. The nitration step introduces the nitro group at the 6-position, while subsequent iodination at the 2-position is achieved using an appropriate iodinating agent. This two-step synthesis showcases the compound's adaptability in different reaction conditions and its potential as a precursor for more complex derivatives.

The growing interest in 2-Iodo-6-nitro-1,4-xylene is also driven by its role in polymer chemistry. Researchers have explored its use as a monomer or intermediate in the synthesis of polymers with unique properties. For example, polymers incorporating this unit can exhibit enhanced thermal stability or mechanical strength due to the presence of electron-withdrawing groups like the nitro group. These properties make such polymers attractive for applications in high-performance materials.

In conclusion, 2-Iodo-6-nitro-1,4-xylene (CAS No. 52415-05-1) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and polymer chemistry. Its unique structural features and reactivity make it a valuable tool for synthetic chemists. As research continues to uncover new uses for this compound, its importance in advancing chemical science is likely to grow further.